Cas no 50656-68-3 (24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3,22-dihydroxy-9,13-dimethyl-, (9b,13a,14b,20b,22b)-)
50656-68-3 structure
Product Name:24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3,22-dihydroxy-9,13-dimethyl-, (9b,13a,14b,20b,22b)-
CAS No:50656-68-3
MF:C28H36O4
MW:436.583048820496
CID:368526
Update Time:2025-04-19
24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3,22-dihydroxy-9,13-dimethyl-, (9b,13a,14b,20b,22b)- Chemical and Physical Properties
Names and Identifiers
-
- 24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3,22-dihydroxy-9,13-dimethyl-, (9b,13a,14b,20b,22b)-
- (6aS,6bS,8aR,9S,11R,14aR)-3,9-dihydroxy-4,6a,6b,8a,11,14a-hexamethyl-7,8,9,11,12,12a,13,14-octahydropicene-2,10-dione
- tingenin B
- (6bS,8aR,9S,11R,12aS,12bS,14aR)-3,9-Dihydroxy-4,6b,8a,11,12b,14a-hexamethyl-7,8,8a,11,12,12a,12b,13,14,14a-decahydropicene-2,10(6bH,9H)-dione
- 2,10(6bH,9H)-picenedione, 7,8,8a,11,12,12a,12b,13,14,14a-decahydro-3,9-dihydroxy-4,6b,8a,11,12b,14a-hexamethyl-, (6bS,8aR,9S,11R,12aS,12bS,14aR)-
-
- Inchi: 1S/C28H36O4/c1-15-13-21-26(4,24(32)22(15)30)10-12-27(5)20-8-7-17-16(2)23(31)19(29)14-18(17)25(20,3)9-11-28(21,27)6/h7-8,14-15,21,24,31-32H,9-13H2,1-6H3/t15-,21-,24-,25+,26-,27-,28+/m1/s1
- InChI Key: QIRUFAFQGKOTKA-ZRWKYKNNSA-N
- SMILES: O[C@@H]1C([C@H](C)C[C@@H]2[C@@]1(C)CC[C@]1(C)C3=CC=C4C(C)=C(C(C=C4[C@]3(C)CC[C@]12C)=O)O)=O
Computed Properties
- Exact Mass: 436.26148
Experimental Properties
- PSA: 74.6
24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3,22-dihydroxy-9,13-dimethyl-, (9b,13a,14b,20b,22b)- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
50656-68-3 (24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3,22-dihydroxy-9,13-dimethyl-, (9b,13a,14b,20b,22b)-) Related Products
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